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Crystal Structures and Phase Transition

Poly(butylene adipate) exhibits polymorphism, primarily crystallizing into two distinct forms: the α form

(thermodynamically stable) and the β form (kinetically favored) [1].

The table below summarizes the key characteristics of these crystal phases:

Crystal
Form

Crystal
System

Lattice Parameters
Formation
Condition

Stability

α form Monoclinic a = 6.73 Å, b = 7.94

Å, c = 14.20 Å, β =
45.5° [1]

Crystallized from

melt above ~31
°C [1]

Thermodynamically stable [1]

β form Orthorhombic a = 5.06 Å, b = 7.35
Å, c = 14.67 Å [1]

Crystallized from
melt below ~29

°C [1]

Kinetically favored; transforms
to α form over time or upon

heating [1]

A key finding from recent research is that the β-to-α phase transition does not occur directly but proceeds

through a melt-recrystallization mechanism [1]. The α phase obtained from this solid-state transition (αH)
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can have a different higher-order structure or orientation compared to the α phase crystallized directly from

the melt, despite sharing the same unit cell [1].

This phase transition behavior can be visualized in the following experimental workflow:

As-cast PBA Film
(β form crystals)

Heating Process
(First Endothermic Peak ~50°C)

Melt-Recrystallization

αH Phase Crystals

Heating Process
(Second Endothermic Peak ~55°C)

Polymer Melt

Cooling from Melt

α Phase Crystals
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Click to download full resolution via product page

Experimental Characterization Data

The crystallization kinetics and thermal properties of PBA are crucial for understanding its processing and

final material properties. The following table summarizes quantitative data for a 2000 Da molecular weight

PBA polyester polyol, which is a commercially relevant size [2].

Property
Value for PBA
(2000 Da)

Measurement
Technique

Context & Comparison

Crystallization
Half-life

0.3 to 19 minutes

(within 29°C to 45°C
range) [2]

DSC, Avrami

analysis [2]

Shorter half-life indicates faster

crystallization. SA BDO (succinate
analog) has greater supercooling [2].

Avrami Exponent
(n)

~3 [2] DSC, Avrami
analysis [2]

Suggests spontaneous nucleation and
spherulitic growth [2].

Enthalpy of
Melting (ΔHm)

~210 J/g (for high
Mn SA BDO, for

reference) [2]

DSC [2] Indicates a crystallinity of about 35-
40% [2].

| Thermal Expansion Coefficients (β form) | a-axis: 3.27 × 10⁻⁴ b-axis: 3.01 × 10⁻³ [1] | Temperature-

dependent WAXD [1] | Shows highly anisotropic thermal expansion in the β form crystal lattice [1]. |

Detailed Experimental Protocol

To investigate the phase transition and melting behavior of PBA, you can employ the following protocol

based on simultaneous Wide-Angle X-ray Diffraction (WAXD) and Differential Scanning Calorimetry

(DSC), a powerful technique for correlating structural and thermal changes [1].
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Sample Preparation

Prepare 1 wt% PBA solution
in chloroform

Cast solution on
aluminum DSC pan

Evaporate solvent
at room temperature

Simultaneous WAXD/DSC Measurement

Equipment: X-ray Diffractometer
with DSC attachment Data Analysis

Typical Parameters:
• Temperature range: 25°C to 70°C

• Heating/Cooling rate: e.g., 1°C/min
• X-ray: Cu-Kα radiation, 2θ range 17°-26°

WAXD: Track peak positions
(2θ) and intensities

DSC: Analyze endothermic/
exothermic peaks

Correlate structural changes
(WAXD) with thermal events (DSC)

Click to download full resolution via product page

Key Analysis Steps [1]:
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Monitor the intensity and position of the β(110), β(020), α(110), and α(020) diffraction peaks during

heating and cooling.
Correlate the emergence and disappearance of these peaks with the endothermic peaks observed

in the DSC curve.
Calculate apparent lattice parameter changes using the d-spacings from the diffraction peaks to

analyze anisotropic thermal expansion.

Implications for Research and Development

The crystallinity and phase behavior of PBA have direct practical implications:

Biodegradation Rate: The crystal form significantly impacts the material's environmental fate. A PBA

film with α-form crystals degrades faster than one with β-form crystals, while a mix of both phases
can result in the slowest degradation rate [1].

Processing and Application: The fast crystallization kinetics (short half-life) of low molecular weight
PBA polyols are critical for building green strength in applications like adhesives shortly after melt

processing [2]. Understanding the phase transition is also fundamental for designing materials with
specific thermal and mechanical properties.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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